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Compound of Interest

Compound Name: Endolide F

Cat. No.: B12362015 Get Quote

An In-depth Technical Guide to Endolide F

This guide provides a detailed overview of the chemical structure, properties, and known

biological activity of Endolide F, a proline-containing lactone. The information is intended for

researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Properties
Endolide F is a natural product identified as a proline-containing lactone. Its chemical identity

has been established through spectroscopic analysis.

Table 1: Chemical and Physical Properties of Endolide F

Property Value Source

Molecular Formula C₂₅H₃₂N₄O₅ MedchemExpress[1]

Molecular Weight 484.54 g/mol MedchemExpress[1]

Appearance
Not specified in available

results

Solubility
Not specified in available

results

Purity
Not specified in available

results
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Biological Activity
Endolide F has been identified as a moderate antagonist of the arginine vasopressin V1A

receptor.[1] The V1A receptor is a G-protein coupled receptor that mediates the

vasoconstrictive and pressor effects of vasopressin, and also plays a role in various central

nervous system functions.

Table 2: Pharmacological Profile of Endolide F

Target Activity Potency (IC₅₀/Kᵢ) Source

Arginine Vasopressin

V1A Receptor
Antagonist

Not specified in

available results
MedchemExpress[1]

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Endolide F are

described in Berger T, et al., 2024.[1] While the full text of this publication is not publicly

available, a general workflow for the discovery of such bioactive cyclic peptides can be

outlined.

General Experimental Workflow for Bioactive Peptide
Discovery

Extraction and Fractionation Screening and Identification Characterization

Natural Source (e.g., Microbial Fermentation Broth) Solvent Extraction Chromatographic Fractionation Bioactivity Screening (e.g., V1A Receptor Binding Assay) High-Performance Liquid Chromatography (HPLC)
Active Fractions

Mass Spectrometry (MS) for Mass Determination NMR Spectroscopy for Structural Elucidation Pure Endolide F In vitro and/or In vivo Biological Testing
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Caption: Generalized workflow for the discovery and characterization of bioactive natural

products like Endolide F.
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V1A Receptor Signaling Pathway
As an antagonist, Endolide F is expected to inhibit the signaling cascade initiated by the

binding of arginine vasopressin (AVP) to the V1A receptor. The canonical signaling pathway for

the V1A receptor involves the activation of phospholipase C.

V1A Receptor Signaling Cascade
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Caption: Simplified signaling pathway of the V1A receptor and the inhibitory action of Endolide
F.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Endolide F chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362015#endolide-f-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12362015?utm_src=pdf-body
https://www.benchchem.com/product/b12362015?utm_src=pdf-body
https://www.benchchem.com/product/b12362015?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/endolide-f.html
https://www.benchchem.com/product/b12362015#endolide-f-chemical-structure-and-properties
https://www.benchchem.com/product/b12362015#endolide-f-chemical-structure-and-properties
https://www.benchchem.com/product/b12362015#endolide-f-chemical-structure-and-properties
https://www.benchchem.com/product/b12362015#endolide-f-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12362015?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

